Cas no 468-61-1 (Oxeladin)

• Product Name: Oxeladin
• CAS No: 468-61-1
• MF: C₂₀H₃₃NO₃
• MW: 335.480926275253
• CID: 331406
• PubChem ID: 4619
• Update Time: 2023-11-22

Oxeladin Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a,a-diethyl-, 2-[2-(diethylamino)ethoxy]ethyl ester
• 2-[2-(Diethylamino)ethoxy]ethyl 2-ethyl-2-phenylbutanoate
• OXELADIN IMPURITY C 2-(DIETHYLAMINO)ETHYL 2-ETHYL-2-PHENYLBUTANOATE, EP STANDARD
• 2-(2-Diethylaminoethoxy)ethyl 2-ethyl-2-phenylbutyrate
• 2-(2-Diethylaminoethoxy)ethyl α,α-diethylphenylacetate
• 2-Ethyl-2-phenylbutyric ac
• Benzeneacetic acid, α,α-diethyl-, 2-[2-(diethylamino)ethoxy]ethyl ester
• Butyric acid, 2-ethyl-2-phenyl-, 2-(2-(diethylamino)ethoxy)ethyl ester
• Ethanol, 2-(2-(diethylamino)ethoxy)-, 2-ethyl-2-phenylbutyrate
• α,α-Diethylbenzeneacetic acid 2-(2-(diethylamino)ethoxy)ethyl ester
• Oxeladin

• Inchi： InChI=1S/C20H33NO3/c1-5-20(6-2,18-12-10-9-11-13-18)19(22)24-17-16-23-15-14-21(7-3)8-4/h9-13H,5-8,14-17H2,1-4H3
• InChI Key： IQADUMSPOQKAAO-UHFFFAOYSA-N
• SMILES： CCC(CC)(C1=CC=CC=C1)C(=O)OCCOCCN(CC)CC

Computed Properties

• Exact Mass: 335.24619
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13

Experimental Properties

• Density: 1.0720 (rough estimate)
• Melting Point: 25°C
• Boiling Point: bp0.5 150°; bp0.1 140°
• Refractive Index: 1.5614 (estimate)
• PSA: 38.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes